Cas no 848212-79-3 (N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 848212-79-3
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 5480714
• Update Time: 2025-05-20

N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxamide, N-(2,3-dimethylphenyl)-1,6-dihydro-6-oxo-
• N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C13H13N3O2/c1-8-4-3-5-10(9(8)2)14-13(18)11-6-7-12(17)16-15-11/h3-7H,1-2H3,(H,14,18)(H,16,17)
• InChI Key： AXHYVJWEULBTLS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C)=C2C)=O)=NNC(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Recent Advances in the Study of N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 848212-79-3)

The compound N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 848212-79-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine-carboxamide scaffold, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its potential as a therapeutic agent, shedding light on its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR).

One of the key findings in recent literature pertains to the compound's role as a selective inhibitor of specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry elucidated its binding affinity for the p38 MAP kinase, a critical mediator of inflammatory responses. The study employed X-ray crystallography to reveal the precise interactions between the compound and the kinase's ATP-binding site, highlighting the importance of the dimethylphenyl moiety for optimal binding. These insights have paved the way for the design of next-generation derivatives with enhanced potency and selectivity.

Further investigations into the pharmacokinetic profile of N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide have been conducted to assess its viability as a drug candidate. In vivo studies in rodent models demonstrated favorable oral bioavailability and metabolic stability, with minimal off-target effects. However, challenges such as moderate plasma protein binding and variable tissue distribution were noted, prompting ongoing optimization efforts. Researchers are currently exploring prodrug strategies and formulation modifications to address these limitations.

The compound's anti-inflammatory potential has also been a focal point of recent research. A preclinical study published in European Journal of Pharmacology reported its efficacy in reducing pro-inflammatory cytokine levels in a murine model of rheumatoid arthritis. The compound exhibited dose-dependent suppression of TNF-α and IL-6, comparable to existing therapeutics like methotrexate. These findings underscore its potential as a novel anti-inflammatory agent, though further clinical validation is required.

In addition to its therapeutic applications, N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been utilized as a chemical probe to study kinase signaling pathways. Its selectivity profile makes it a valuable tool for dissecting the roles of specific kinases in disease pathogenesis. Recent work in this area has contributed to a deeper understanding of kinase redundancy and cross-talk in cancer and autoimmune disorders.

Looking ahead, the development of N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide and its analogs remains an active area of research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance these compounds into clinical trials. Future studies will likely focus on expanding the SAR landscape, improving drug-like properties, and exploring combination therapies. The continued investigation of this compound holds promise for addressing unmet medical needs in inflammation and oncology.